Cas no 2227877-96-3 ((2S)-4-(2,4-dimethoxyphenyl)butan-2-ol)

• Product Name: (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol
• CAS No: 2227877-96-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6560581
• PubChem ID: 165708875
• Update Time: 2025-06-16

(2S)-4-(2,4-dimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol
• EN300-1813253
• 2227877-96-3

• Inchi： 1S/C12H18O3/c1-9(13)4-5-10-6-7-11(14-2)8-12(10)15-3/h6-9,13H,4-5H2,1-3H3/t9-/m0/s1
• InChI Key： FYIWVCOGSOEENW-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol

Chemical Profile of (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol (CAS No. 2227877-96-3)

(2S)-4-(2,4-dimethoxyphenyl)butan-2-ol, identified by its CAS number 2227877-96-3, is a significant compound in the field of pharmaceutical chemistry and biochemical research. This chiral alcohol features a butan-2-ol backbone substituted with a 2,4-dimethoxyphenyl group, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The stereochemistry at the second carbon atom, specifically the (S) configuration, is crucial for its biological activity and has garnered considerable attention in recent years.

The structural motif of (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol positions it as a candidate for further derivatization in drug discovery efforts. The presence of methoxy groups on the aromatic ring enhances lipophilicity while maintaining metabolic stability, which are desirable properties in drug candidates. This compound has been explored in several research contexts, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular diseases.

Recent studies have highlighted the potential of (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol as a precursor in the synthesis of molecules with GABA receptor modulating activity. Gamma-aminobutyric acid (GABA) is an inhibitory neurotransmitter that plays a critical role in regulating neuronal excitability. Modulators of GABA receptors have been widely investigated for their therapeutic potential in treating anxiety disorders, epilepsy, and sleep disorders. The chiral center in (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol allows for the synthesis of enantiomerically pure compounds, which can exhibit enhanced selectivity and reduced side effects compared to racemic mixtures.

In addition to its applications in central nervous system (CNS) drug development, this compound has shown promise in vascular biology research. The 2,4-dimethoxyphenyl moiety is structurally reminiscent of natural products such as rosmarinic acid, which has been reported to possess vasodilatory effects. Preclinical studies have suggested that derivatives of (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol may interfere with signaling pathways involved in endothelial function and blood pressure regulation. These findings open up new avenues for exploring its utility in cardiovascular therapeutics.

The synthesis of (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol typically involves chiral pool strategies or asymmetric hydrogenation techniques to ensure high enantiomeric purity. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The growing interest in stereoselective synthesis underscores the importance of compounds like (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol in modern medicinal chemistry.

The pharmacokinetic profile of (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol is another area of active investigation. Computational modeling and experimental studies have been employed to predict its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for optimizing drug design and ensuring that lead compounds exhibit favorable pharmacokinetic profiles before advancing to clinical trials. The methoxy groups on the aromatic ring influence its solubility and metabolic clearance rates, which are critical factors in determining its bioavailability.

In conclusion, (2S)-4-(2,4-dimethoxyphenyl)butan-2-ol (CAS No. 2227877-96-3) represents a versatile building block with significant potential in pharmaceutical research. Its unique structural features make it suitable for designing molecules with targeted biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.